2-Methylpentane

• CAS No.: 107-83-5
• Product Name: 2-Methylpentane
• Molecular Formula: C6H14; CH3CH(CH3)(CH2)2CH3; C6H14
• Molecular Weight: 86.18 g/mol
• IUPAC Name: 2-methylpentane
• Standard InChI: InChI=1S/C6H14/c1-4-5-6(2)3/h6H,4-5H2,1-3H3
• Standard InChIKey: AFABGHUZZDYHJO-UHFFFAOYSA-N
• SMILES: CCCC(C)C
• Canonical SMILES: CCCC(C)C
• Boiling Point: 140.5 °F at 760 mm Hg (USCG, 1999); 60.2 °C; 60.21 °C; 60 °C; 122-145°F
• Colorform: Colorless liquid; Liquid or oil
• Density: 0.653 at 68 °F (USCG, 1999); 0.6550 g/cu cm at 25 °C; Relative density (water = 1): 0.65; 0.65-0.66
• Flash Point: -20 °F (USCG, 1999); <20 °F (<-7 °C) (Closed cup); -32 °C c.c.; -54 to 19°F
• Melting Point: -244.6 °F (USCG, 1999); -153.6 °C; -153 °C; -245 to -148°F
• Physical Description: Watery liquid with a gasoline-like odor, Floats on water. Produces an irritating vapor. (USCG, 1999); Methyl pentane appears as colorless liquid. Isomers (2-methyl, 3-methyl) are possible and present in technical mixtures or singly for research purposes. Used in organic synthesis and as a solvent.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Clear liquids with mild, gasoline-like odors.
• Description: 2-Methylpentane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 2-Methylpentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2-Methylpentane has been detected in multiple biofluids, such as feces and saliva. 2-Methylpentane is a potentially toxic compound.; 2-Methylpentane is an alkane.; Methyl pentane appears as colorless liquid. Isomers (2-methyl, 3-methyl) are possible and present in technical mixtures or singly for research purposes. Used in organic synthesis and as a solvent.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 1.72e-04 M; In water, 14 mg/L; Soluble in ethanol, diethyl ether; miscible in acetone, benzene, chloroform; Solubility in water: none
• Synonyms: 2-methylpentane
• Vapor Density: 3.00 (Air = 1); Relative vapor density (air = 1): 3.0
• Vapor Pressure: 310.2 mm Hg (USCG, 1999); 211.01 mmHg; 211 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 23; 310.2 mmHg
• PubChem Compound: 7892
• Last Modified: Nov 11 2021